Cas no 2411634-93-8 ([1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro-
• CAS No: 2411634-93-8
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• MDL: MFCD31812142
• CID: 4782074
• Update Time: 2025-10-10

[1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro-

• MDL： MFCD31812142
• Inchi： 1S/C6H3ClFN3/c7-5-1-4(8)2-11-6(5)9-3-10-11/h1-3H
• InChI Key： RUUHLWWKNFMVKA-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(F)C=C2Cl

Additional information on [1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro-

[1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro-

The compound [1,2,4]Triazolo[1,5-a]pyridine, 8-chloro-6-fluoro- (CAS No. 2411634-93-8) is a heterocyclic aromatic compound with a unique structure that combines a triazolo ring fused to a pyridine ring. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The 8-chloro-6-fluoro substituents on the pyridine ring further enhance its chemical reactivity and electronic properties.

Recent studies have highlighted the importance of [1,2,4]Triazolo[1,5-a]pyridine derivatives in medicinal chemistry. The fused triazole-pyridine system is known for its ability to act as a bioisostere of purine and imidazole rings, making it a valuable scaffold for designing bioactive molecules. The 8-chloro-6-fluoro substitution pattern introduces electron-withdrawing groups that can modulate the compound's interactions with biological targets such as enzymes and receptors.

In terms of synthesis, researchers have developed efficient methods to prepare [1,2,4]Triazolo[1,5-a]pyridine derivatives using various coupling reactions and cyclization techniques. For instance, the use of click chemistry principles has enabled the construction of this heterocyclic system with high yield and selectivity. The incorporation of chloro and fluoro substituents has been achieved through electrophilic substitution reactions or post-synthesis functionalization strategies.

The electronic properties of [1,2,4]Triazolo[1,5-a]pyridine make it an attractive candidate for applications in optoelectronic materials. The conjugated π-system of the molecule allows for efficient charge transport and light absorption. Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound, revealing its potential as a building block for organic semiconductors and light-emitting diodes (LEDs).

Moreover, the 8-chloro-6-fluoro substitution pattern has been shown to influence the compound's solubility and stability under various conditions. These properties are crucial for its application in pharmaceuticals and materials science. For example, researchers have explored the use of this compound as a ligand in metalloorganic frameworks (MOFs) for gas storage and catalysis.

In conclusion, [1,2,4]Triazolo[1,5-a]pyridine, particularly its 8-chloro-6-fluoro derivative (CAS No. 2411634-93-8), represents a versatile platform for chemical innovation. Its unique structure and functional groups make it a promising candidate for advancing drug discovery and materials development. As research continues to uncover new applications and synthesis routes for this compound, its role in modern chemistry is expected to grow significantly.